Cas no 944060-66-6 (2-Chloro-8-methoxyquinazoline)

2-Chloro-8-methoxyquinazoline structure
2-Chloro-8-methoxyquinazoline structure
Product Name:2-Chloro-8-methoxyquinazoline
CAS No:944060-66-6
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD09907928
CID:827209
PubChem ID:19988695
Update Time:2024-10-25

2-Chloro-8-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-8-methoxyquinazoline
    • 2-chloranyl-8-methoxy-quinazoline
    • 2-chloro-8-methoxy-quinazoline
    • PubChem14637
    • OENQTKSMBDNMQX-UHFFFAOYSA-N
    • Quinazoline, 2-chloro-8-methoxy-
    • FCH876175
    • 6138AC
    • AX8158347
    • AM20041447
    • C94666
    • A844944
    • 2-Chloro-8-methoxyquinazoline (ACI)
    • J-508997
    • SCHEMBL558755
    • AS-47359
    • 8-Methoxy-2-chloroquinazoline
    • 944060-66-6
    • CS-0045094
    • AKOS006313969
    • SB40135
    • MFCD09907928
    • F13425
    • DTXSID70601705
    • DB-079873
    • MDL： MFCD09907928
    • Inchi： 1S/C9H7ClN2O/c1-13-7-4-2-3-6-5-11-9(10)12-8(6)7/h2-5H,1H3
    • InChI Key： OENQTKSMBDNMQX-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(C=CC=C2OC)=CN=1

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35

Experimental Properties

  • Boiling Point: 221.4 ℃ at 760 mmHg
  • PSA: 35.01000
  • LogP: 2.29180

2-Chloro-8-methoxyquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-8-methoxyquinazoline Pricemore >>

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2-Chloro-8-methoxyquinazoline Production Method

Production Method 1

61948-60-5 61948-60-5
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Hydrogen ,  Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, 1 atm
Reference
Preparation of 2-aminoquinazoline derivatives as anticancer agents
, Korea, , ,

Production Method 2

858452-80-9 858452-80-9
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Phosphorus oxychloride ;  1 min, cooled; 20 min, rt; 1 h, 140 - 145 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  12 h; pH 8
Reference
Preparation of quinazolines for PDK1 inhibition
, World Intellectual Property Organization, , ,

Production Method 3

61948-60-5 61948-60-5
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Hydrogen ,  Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, 1 atm, rt
Reference
Preparation of aminoquinazoline derivatives as Lyn kinase inhibitors
, Korea, , ,

Production Method 4

858452-80-9 858452-80-9
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: 2,3,5-Trimethylpyridine Solvents: Acetonitrile ;  10 min, rt
1.2 Reagents: Phosphorus oxychloride ;  0 °C; 10 h, reflux
Reference
Synthesis and biological studies of new quinazolines with ether functions in position 2
Brahmaiah, Dabbugoddu; Bhavani, Anagani Kanaka Durga; Aparna, Pasula; Kumar, Nangunoori Sampath; Solhi, Helene; et al, ARKIVOC (Gainesville, 2019, (5), 1-12

Production Method 5

858452-80-9 858452-80-9
944060-66-6 944060-66-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0.5 h, 25 °C; 2 h, 25 °C → 140 °C
Reference
Preparation of quinazoline compounds and pharmaceutical compositions thereof
, China, , ,

Production Method 6

944060-66-6 944060-66-6
Reaction Conditions
Reference
Preparation of aminoquinazoline compounds as protein-kinase inhibitors
, World Intellectual Property Organization, , ,

2-Chloro-8-methoxyquinazoline Raw materials

2-Chloro-8-methoxyquinazoline Preparation Products

2-Chloro-8-methoxyquinazoline Related Literature

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